![molecular formula C18H18ClFN2O B248435 1-(3-Chlorobenzoyl)-4-(2-fluorobenzyl)piperazine](/img/structure/B248435.png)
1-(3-Chlorobenzoyl)-4-(2-fluorobenzyl)piperazine
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Overview
Description
1-(3-Chlorobenzoyl)-4-(2-fluorobenzyl)piperazine, also known as CFP, is a synthetic compound that belongs to the class of piperazine derivatives. It has gained significant attention in scientific research due to its potential therapeutic applications in various medical conditions.
Mechanism of Action
The exact mechanism of action of 1-(3-Chlorobenzoyl)-4-(2-fluorobenzyl)piperazine is not fully understood. However, it is believed to act by inhibiting the activity of certain enzymes and receptors in the body, leading to the suppression of tumor growth and the reduction of inflammation. This compound has also been found to modulate the levels of neurotransmitters in the brain, leading to its potential use in the treatment of anxiety and depression.
Biochemical and Physiological Effects:
This compound has been shown to exhibit a range of biochemical and physiological effects in the body. It has been found to induce apoptosis (programmed cell death) in cancer cells, inhibit the growth of tumor cells, and reduce inflammation. Additionally, it has been shown to modulate the levels of neurotransmitters in the brain, leading to its potential use in the treatment of anxiety and depression.
Advantages and Limitations for Lab Experiments
1-(3-Chlorobenzoyl)-4-(2-fluorobenzyl)piperazine has several advantages for lab experiments, including its high potency and selectivity for specific targets. However, it also has some limitations, such as its low solubility in water and its potential toxicity at high doses.
Future Directions
There are several future directions for the study of 1-(3-Chlorobenzoyl)-4-(2-fluorobenzyl)piperazine. One area of research is the development of more efficient synthesis methods that can produce higher yields of the compound. Additionally, further studies are needed to fully understand the mechanism of action of this compound and its potential therapeutic applications in various medical conditions. Finally, more research is needed to determine the safety and toxicity of this compound at different doses and in different populations.
Synthesis Methods
The synthesis of 1-(3-Chlorobenzoyl)-4-(2-fluorobenzyl)piperazine involves the reaction of 1-(3-chlorobenzoyl)piperazine with 2-fluorobenzylamine in the presence of a catalyst. The reaction is carried out in an organic solvent under controlled conditions. The final product is obtained after purification and characterization using various analytical techniques.
Scientific Research Applications
1-(3-Chlorobenzoyl)-4-(2-fluorobenzyl)piperazine has been extensively studied for its potential therapeutic applications in various medical conditions. It has been found to exhibit significant activity against cancer cells, particularly in breast cancer, lung cancer, and leukemia. This compound has also shown promising results in the treatment of neurodegenerative disorders, such as Alzheimer's disease and Parkinson's disease. Additionally, it has been studied for its potential use in the treatment of anxiety and depression.
properties
Molecular Formula |
C18H18ClFN2O |
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Molecular Weight |
332.8 g/mol |
IUPAC Name |
(3-chlorophenyl)-[4-[(2-fluorophenyl)methyl]piperazin-1-yl]methanone |
InChI |
InChI=1S/C18H18ClFN2O/c19-16-6-3-5-14(12-16)18(23)22-10-8-21(9-11-22)13-15-4-1-2-7-17(15)20/h1-7,12H,8-11,13H2 |
InChI Key |
UKGTYZAQCVLMAU-UHFFFAOYSA-N |
SMILES |
C1CN(CCN1CC2=CC=CC=C2F)C(=O)C3=CC(=CC=C3)Cl |
Canonical SMILES |
C1CN(CCN1CC2=CC=CC=C2F)C(=O)C3=CC(=CC=C3)Cl |
Origin of Product |
United States |
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